Cas no 78164-31-5 (3,4-Dimethylbenzotrifluoride)
3,4-Dimethylbenzotrifluoride is a versatile organic compound with a distinct trifluoromethyl substituent. Its unique structure offers increased stability and enhanced reactivity in various chemical reactions. The presence of the trifluoromethyl group provides a strong electron-withdrawing effect, which can be beneficial in synthesizing complex organic molecules. This compound is particularly useful in organic synthesis due to its high purity and excellent solubility in organic solvents.
3,4-Dimethylbenzotrifluoride structure
Product Name:3,4-Dimethylbenzotrifluoride
CAS No:78164-31-5
MF:C9H9F3
MW:174.162973165512
MDL:MFCD00079783
CID:90732
PubChem ID:2737108
Update Time:2025-06-18
3,4-Dimethylbenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Dimethyl-4-(trifluoromethyl)benzene
- 1,2-dimethyl-4-trifluoromethylbenzene
- 3,4-Dimethylbenzotrifluoride
- 4-(Trifluoromethyl)-o-xylene
- DTXSID80371841
- PS-8630
- 1-trifluoromethyl-3,4-dimethylbenzene
- AKOS006229591
- SCHEMBL1755260
- CZFWZECMWNWDCU-UHFFFAOYSA-N
- F21450
- Benzene, 1,2-dimethyl-4-(trifluoromethyl)-
- FT-0614376
- 78164-31-5
- JNTDJFSMNAAQQL-UHFFFAOYSA-N
- MFCD00079783
- A839353
- CS-0077626
- AM82888
- DTXCID40322874
-
- MDL： MFCD00079783
- Inchi： 1S/C9H9F3/c1-6-3-4-8(5-7(6)2)9(10,11)12/h3-5H,1-2H3
- InChI Key： XBHTYKIYEUHMIA-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C)=C(C)C=1)(F)F
- BRN： 6270005
Computed Properties
- Exact Mass: 174.06600
- Monoisotopic Mass: 174.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.12
- Boiling Point: 70°C 10mm
- Flash Point: 70°C/10mm
- Refractive Index: 1.442
- PSA: 0.00000
- LogP: 3.32220
- Solubility: It is miscible with water.
3,4-Dimethylbenzotrifluoride Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3,4-Dimethylbenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D462098-50mg |
3,4-Dimethylbenzotrifluoride |
78164-31-5 | 50mg |
$ 58.00 | 2023-09-07 | ||
| TRC | D462098-100mg |
3,4-Dimethylbenzotrifluoride |
78164-31-5 | 100mg |
$ 69.00 | 2023-09-07 | ||
| TRC | D462098-500mg |
3,4-Dimethylbenzotrifluoride |
78164-31-5 | 500mg |
$ 195.00 | 2023-09-07 | ||
| Fluorochem | 009152-250mg |
3,4-Dimethylbenzotrifluoride |
78164-31-5 | 95+% | 250mg |
￡24.00 | 2022-03-01 | |
| Fluorochem | 009152-1g |
3,4-Dimethylbenzotrifluoride |
78164-31-5 | 95+% | 1g |
￡47.00 | 2022-03-01 | |
| Fluorochem | 009152-5g |
3,4-Dimethylbenzotrifluoride |
78164-31-5 | 95+% | 5g |
￡141.00 | 2022-03-01 | |
| Fluorochem | 009152-25g |
3,4-Dimethylbenzotrifluoride |
78164-31-5 | 95+% | 25g |
￡558.00 | 2022-03-01 | |
| Chemenu | CM276978-1g |
1,2-Dimethyl-4-(trifluoromethyl)benzene |
78164-31-5 | 95% | 1g |
$290 | 2022-06-10 | |
| Chemenu | CM276978-5g |
1,2-Dimethyl-4-(trifluoromethyl)benzene |
78164-31-5 | 95% | 5g |
$862 | 2022-06-10 | |
| Chemenu | CM276978-10g |
1,2-Dimethyl-4-(trifluoromethyl)benzene |
78164-31-5 | 95% | 10g |
$1503 | 2022-06-10 |
3,4-Dimethylbenzotrifluoride Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
78164-31-5 (3,4-Dimethylbenzotrifluoride) Related Products
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- 41818-96-6(1,3-Dimethyl-2-(trifluoromethyl)benzene)
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- 393-05-5(1,2,4-tris(trifluoromethyl)benzene)
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